Cas no 872594-45-1 (6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 872594-45-1
• MF: C₂₀H₂₄N₆O₄
• MW: 412.442363739014
• CID: 6456581
• PubChem ID: 7200074
• Update Time: 2025-07-08

6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• SR-01000018461
• 6-[2-(azepan-1-yl)-2-oxoethyl]-3-(3,4-dimethoxyphenyl)triazolo[4,5-d]pyrimidin-7-one
• CHEMBL4907290
• AKOS024616109
• 872594-45-1
• SR-01000018461-1
• 6-(2-(azepan-1-yl)-2-oxoethyl)-3-(3,4-dimethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 6-[2-(azepan-1-yl)-2-oxoethyl]-3-(3,4-dimethoxyphenyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• F1876-1238

• Inchi： 1S/C20H24N6O4/c1-29-15-8-7-14(11-16(15)30-2)26-19-18(22-23-26)20(28)25(13-21-19)12-17(27)24-9-5-3-4-6-10-24/h7-8,11,13H,3-6,9-10,12H2,1-2H3
• InChI Key： TZACBNGLYPDDHC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2=C(C1=O)N=NN2C1C=CC(=C(C=1)OC)OC)N1CCCCCC1

Computed Properties

• Exact Mass: 412.18590327g/mol
• Monoisotopic Mass: 412.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on 6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

6-2-(Azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one: A Comprehensive Overview

The compound with CAS No. 872594-45-1, known as 6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential bioactivity. This molecule belongs to the class of triazolopyrimidines, which are known for their diverse pharmacological properties. The azepan-1-yl group and the 3,4-dimethoxyphenyl substituent contribute to its complex molecular architecture, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. These compounds often exhibit potent inhibitory activities against key enzymes involved in diseases such as cancer and neurodegenerative disorders. The 6H,7H configuration of this compound suggests a possible role in modulating enzyme activity through steric and electronic interactions. Furthermore, the presence of the oxoethyl group may enhance its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of this compound involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have optimized these steps to achieve high yields and purity. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward green chemistry practices in pharmaceutical research.

Preclinical studies on this compound have demonstrated its ability to inhibit specific kinases involved in cell proliferation and apoptosis. For instance, it has shown promise as a potential anti-cancer agent by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway. Additionally, its dimethoxyphenyl group may contribute to its selectivity by interacting with specific receptor sites.

Another area of interest is the compound's potential as a neuroprotective agent. Initial assays suggest that it may protect neurons from oxidative stress-induced damage by modulating antioxidant enzyme activity. This property could make it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of pharmacokinetics, studies indicate that this compound has favorable absorption profiles in preclinical models. Its azepan-1-yl group may enhance its ability to cross biological membranes, improving its distribution within target tissues. However, further research is needed to fully characterize its pharmacokinetic properties in humans.

The development of this compound also highlights the importance of computational chemistry in modern drug design. Molecular docking studies have provided insights into its binding modes with target proteins, guiding further optimization efforts. These studies underscore the potential for rational drug design approaches to accelerate the discovery of novel therapeutic agents.

In conclusion, 6-2-(azepan-1-yl)-2-oxoethyl-3-(3,4-dimethoxyphenyl)-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one represents a compelling example of how structural complexity can translate into functional diversity. With ongoing research focusing on its pharmacological properties and mechanisms of action, this compound holds significant potential for advancing therapeutic interventions in various disease areas.